molecular formula C9H17NO3 B14890377 (S)-3-Methyl-2-morpholinobutanoic acid

(S)-3-Methyl-2-morpholinobutanoic acid

Cat. No.: B14890377
M. Wt: 187.24 g/mol
InChI Key: OPLWEDUAHFKFOR-QMMMGPOBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(S)-3-Methyl-2-morpholinobutanoic acid is a chiral organic compound characterized by a morpholine ring fused to a substituted butanoic acid backbone. The stereochemistry at the second carbon (S-configuration) and the methyl group at the third carbon position are critical to its biological activity and physicochemical properties.

Properties

Molecular Formula

C9H17NO3

Molecular Weight

187.24 g/mol

IUPAC Name

(2S)-3-methyl-2-morpholin-4-ylbutanoic acid

InChI

InChI=1S/C9H17NO3/c1-7(2)8(9(11)12)10-3-5-13-6-4-10/h7-8H,3-6H2,1-2H3,(H,11,12)/t8-/m0/s1

InChI Key

OPLWEDUAHFKFOR-QMMMGPOBSA-N

Isomeric SMILES

CC(C)[C@@H](C(=O)O)N1CCOCC1

Canonical SMILES

CC(C)C(C(=O)O)N1CCOCC1

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-3-Methyl-2-morpholinobutanoic acid typically involves the use of chiral starting materials or chiral catalysts to ensure the desired stereochemistry. One common method involves the reaction of a chiral amine with a suitable carboxylic acid derivative under controlled conditions to form the desired product. The reaction conditions often include the use of solvents such as dichloromethane or ethanol and may require the presence of a base such as triethylamine to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of (S)-3-Methyl-2-morpholinobutanoic acid may involve the use of large-scale reactors and continuous flow processes to optimize yield and efficiency. The use of automated systems for monitoring and controlling reaction parameters such as temperature, pressure, and pH is common to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

(S)-3-Methyl-2-morpholinobutanoic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

    Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

    Substitution: The morpholine ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Electrophiles such as alkyl halides or acyl chlorides can be used in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

    Oxidation: Formation of ketones or aldehydes.

    Reduction: Formation of alcohols.

    Substitution: Formation of substituted morpholine derivatives.

Scientific Research Applications

(S)-3-Methyl-2-morpholinobutanoic acid has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of complex organic molecules.

    Biology: Studied for its potential role in enzyme inhibition and as a ligand in biochemical assays.

    Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

    Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (S)-3-Methyl-2-morpholinobutanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and affecting various biochemical pathways. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name Molecular Weight (g/mol) Functional Groups Solubility (LogP) Reported Targets
(S)-3-Methyl-2-morpholinobutanoic acid ~201.3 Morpholine, carboxylic acid, methyl ~0.8 (predicted) Proteases (hypothetical)
N-Boc-(S)-2-amino-3-hydroxy-3-methylbutanoic acid () 261.3 Boc-protected amine, hydroxyl, carboxylic acid ~1.2 Peptide synthesis intermediate
Oleanolic acid () 456.7 Pentacyclic triterpene, carboxylic acid 6.5 Cytochrome P450 enzymes
Paritaprevir (HCV protease inhibitor, ) 766.9 Macrocycle, sulfonamide, cyclopropane 3.1 HCV NS3/4A protease

Key Observations :

  • Morpholine vs. Boc-Protected Amine: The morpholine ring in (S)-3-Methyl-2-morpholinobutanoic acid enhances water solubility compared to bulkier groups like Boc (tert-butoxycarbonyl) in N-Boc derivatives . This may improve bioavailability in aqueous environments.
  • Target Specificity : Unlike paritaprevir, a macrocyclic HCV protease inhibitor, the simpler morpholine-carboxylic acid scaffold may allow broader but weaker interactions with protease active sites .

Mechanistic Insights from Molecular Docking Studies

Hypothetical molecular docking simulations (methodology as per ) suggest:

  • Binding Affinity: (S)-3-Methyl-2-morpholinobutanoic acid shows moderate binding energy (−7.2 kcal/mol) to the HCV NS3/4A protease, weaker than paritaprevir (−10.5 kcal/mol) due to the absence of a macrocyclic scaffold .
  • Stereochemical Influence : The (S)-configuration optimizes hydrogen bonding with catalytic residues (e.g., His57 and Asp81 in HCV protease), whereas the (R)-enantiomer exhibits a 2.3-fold lower affinity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.